- Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases, World Intellectual Property Organization, , ,
Cas no 923282-50-2 (7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine)
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine is a heterocyclic compound featuring a pyrazolopyrimidine core with a chloro substituent at the 7-position and an ethyl group at the 1-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety improves solubility and stability in organic reactions. Its rigid fused-ring system is conducive to binding interactions in medicinal chemistry applications, particularly in kinase inhibitor development. The compound's high purity and well-defined molecular architecture ensure consistent performance in complex synthetic pathways. Suitable for research-scale and industrial applications, it offers versatility in constructing biologically active molecules.
![7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/923500/923282-50-2x500.png)
923282-50-2 structure
Product Name:7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
CAS No:923282-50-2
MF:C7H7ClN4
MW:182.610279321671
CID:737885
Update Time:2025-05-27
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
- 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-
- 7-chloro-1-ethylpyrazolo[4,3-d]pyrimidine
- 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine (ACI)
-
- Inchi： 1S/C7H7ClN4/c1-2-12-6-5(3-11-12)9-4-10-7(6)8/h3-4H,2H2,1H3
- InChI Key： INORHSYHKNNLFD-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=NN2CC)N=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089004698-1g |
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 1g |
$989.00 | 2023-08-31 | |
| Alichem | A089004698-5g |
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 5g |
$2090.00 | 2023-08-31 | |
| Chemenu | CM151712-1g |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 1g |
$830 | 2021-08-05 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11546-5g |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 5g |
$2600 | 2023-09-07 | |
| Chemenu | CM151712-1g |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM151712-100mg |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM151712-250mg |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM151712-500mg |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 500mg |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6895-100MG |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 100MG |
￥ 1,650.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6895-250MG |
7-chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine |
923282-50-2 | 95% | 250MG |
￥ 2,640.00 | 2023-04-12 |
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Thionyl chloride ; 1 h, rt → 90 °C; 90 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; overnight, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Preparation of fused heterocyclic compounds as phosphodiesterase 10A inhibitors, World Intellectual Property Organization, , ,
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Raw materials
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Preparation Products
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:923282-50-2)7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
Order Number:A1094275
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:12
Price ($):908.0
Email:sales@amadischem.com
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Related Literature
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:923282-50-2)7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
Purity:99%
Quantity:1g
Price ($):908.0